Cas no 2308403-81-6 ({6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate)

• Product Name: {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate
• CAS No: 2308403-81-6
• MF: C₁₄H₁₇ClN₄O₂
• MW: 308.763381719589
• CID: 6536765
• PubChem ID: 154749736
• Update Time: 2025-07-18

{6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate Chemical and Physical Properties

Names and Identifiers

• {6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate
• EN300-26596000
• 2308403-81-6
• Z1328842980
• {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate

• Inchi： 1S/C14H17ClN4O2/c15-11-7-8-12-16-17-13(19(12)18-11)9-21-14(20)10-5-3-1-2-4-6-10/h7-8,10H,1-6,9H2
• InChI Key： QPHFBSMPCFINKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(COC(C3CCCCCC3)=O)N2N=1

Computed Properties

• Exact Mass: 308.1040035g/mol
• Monoisotopic Mass: 308.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.4Ų

Additional information on {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate

Comprehensive Overview of {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate (CAS No. 2308403-81-6)

The compound {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate (CAS No. 2308403-81-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a triazolopyridazine core with a cycloheptanecarboxylate ester, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key reasons for the growing interest in {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate is its versatility. The chloro substitution at the 6-position enhances its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. Meanwhile, the cycloheptanecarboxylate moiety contributes to improved lipophilicity, which is critical for membrane permeability in biological systems. This balance of reactivity and bioavailability makes it a valuable scaffold for medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate has surged, driven by the need for innovative therapeutics. Searches for terms such as "triazolopyridazine derivatives" and "cycloheptanecarboxylate applications" have spiked, reflecting the scientific community's focus on this niche. Additionally, the compound's CAS No. 2308403-81-6 is frequently queried in databases, underscoring its relevance in high-throughput screening and lead optimization.

From a synthetic perspective, the preparation of {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate involves multi-step organic transformations, including cyclization and esterification. The purity and yield of the final product are critical, as impurities can significantly impact its performance in biological assays. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

The potential applications of {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate extend beyond pharmaceuticals. Its structural motifs are also being investigated in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The triazolopyridazine ring, known for its electron-deficient nature, could play a role in enhancing charge transport properties in these materials.

As the scientific community continues to explore the capabilities of {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate, questions about its stability, toxicity profile, and scalability remain areas of active investigation. Researchers are particularly interested in optimizing its synthesis to reduce costs and environmental impact, aligning with the broader trend toward sustainable chemistry. Searches for "green synthesis of triazolopyridazines" and "CAS 2308403-81-6 suppliers" highlight these practical concerns.

In conclusion, {6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl cycloheptanecarboxylate (CAS No. 2308403-81-6) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with its synthetic accessibility, position it as a compound of enduring interest. Whether in drug discovery, materials science, or beyond, this molecule exemplifies the innovative spirit driving modern research.